Cas no 104356-27-6 (4-Hydroxy-2-nitro-benzoic acid ethylester)

• Product Name: 4-Hydroxy-2-nitro-benzoic acid ethylester
• CAS No: 104356-27-6
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD01463666
• CID: 62476
• PubChem ID: 825962
• Update Time: 2024-11-03

4-Hydroxy-2-nitro-benzoic acid ethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-nitrobenzoate
• 4-HYDROXY-2-NITRO-BENZOIC ACID ETHYL ESTER
• BUTTPARK 147\04-97
• Benzoic acid, 4-hydroxy-2-nitro-, ethyl ester
• SPECS AE-562
• SPECS AE-562/12222492
• ethyl4-hydroxy-2-nitrobenzoate
• SCHEMBL2126420
• DTXSID70356546
• Oprea1_576129
• 104356-27-6
• MFCD01463666
• AKOS005146125
• AS-76592
• AC-7679
• 5-(Methylthio)pyridine-3-boronicacid
• GHUFFYRUAHAHQQ-UHFFFAOYSA-N
• FT-0645708
• DB-000575
• AE-562/12222492
• 4-Hydroxy-2-nitro-benzoic acid ethylester

• MDL： MFCD01463666
• Inchi： 1S/C9H9NO5/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,11H,2H2,1H3
• InChI Key： GHUFFYRUAHAHQQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 349.7 °C at 760 mmHg
• Flash Point: 165.3 °C
• Refractive Index: 1.577
• PSA: 92.35000
• LogP: 2.00030